2-Bromo-4,5,7,8-tetrahydro-thieno[2,3-d]azepine-6-carboxylic acid tert-butyl ester

• CAS RN: 873016-32-1
• Molecular Formula: C13H18BrNO2S
• Molecular Weight: 332.26 g/mol
• IUPAC Name: tert-butyl 2-bromo-4,5,7,8-tetrahydrothieno[2,3-d]azepine-6-carboxylate
• InChI: InChI=1S/C13H18BrNO2S/c1-13(2,3)17-12(16)15-6-4-9-8-11(14)18-10(9)5-7-15/h8H,4-7H2,1-3H3
• InChI Key: FIDYYRPHJWTYNB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(CC1)SC(=C2)Br

Description

2-Bromo-4,5,7,8-tetrahydro-thieno[2,3-d]azepine-6-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H18BrNO2S and its molecular weight is 332.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product of step f) (10 mg, 0.039 mmol) dissolved in a 50:50 mixture of chloroform/acetic acid (1 ml) was treated with N-bromosuccinimide (7 mg, 0.041 mmol). The reaction mixture was stirred for 30 minutes at ambient temperature. The reaction mixture was poured into water (5 ml) and extracted with CHCl3 (3×5 ml). The combined organic phases were washed with 10% KOH solution (5 ml), brine (5 ml), dried (MgSO4), and concentrated to give the crude product as an oil. Purification by HPLC gave the subtitle compound as an oil. MS: ESI (positive): 332, 334 (M+H).